2-[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-[3-(2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C22H23NO5/c1-27-17-10-6-5-9-16(17)21-12-22(13-21,14-21)18(19(24)25)23-20(26)28-11-15-7-3-2-4-8-15/h2-10,18H,11-14H2,1H3,(H,23,26)(H,24,25)
• InChI Key: JSZSQEHMPXKSQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C23CC(C2)(C3)C(C(=O)O)NC(=O)OCC4=CC=CC=C4
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol

Description

The compound “2-[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid” is a complex organic molecule. It contains a bicyclic pentane structure, which is a common motif in many natural products. The molecule also contains methoxyphenyl and phenylmethoxycarbonylamino groups, which are common in many biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bicyclic pentane structure and the attachment of the methoxyphenyl and phenylmethoxycarbonylamino groups. Unfortunately, without specific literature or research on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the bicyclic pentane structure and the various functional groups. The bicyclic structure could impart a certain degree of rigidity to the molecule, potentially influencing its chemical reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the ether and carboxylic acid groups could influence its solubility, while the bicyclic structure could influence its stability.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used or handled. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Additionally, research could be conducted to further understand its physical and chemical properties, as well as its safety and environmental impact.